Cas no 212385-73-4 (9-(4'-Bromo-4-Biphenylyl)Carbazole)

• Product Name: 9-(4'-Bromo-4-Biphenylyl)Carbazole
• CAS No: 212385-73-4
• MF: C₂₄H₁₆BrN
• MW: 398.294545173645
• MDL: MFCD27644692
• CID: 2084565
• PubChem ID: 354333916
• Update Time: 2025-06-08

9-(4'-Bromo-4-Biphenylyl)Carbazole Chemical and Physical Properties

Names and Identifiers

• 9-(4'- BroMo-4-biphenylyl)-9H-carbazole
• 9-(4'-Bromo-4-biphenylyl)carbazole
• 9-(4'-Bromobiphenyl-4-yl)-9H-carbazole
• 9-(4'-Bromo-[1,1'-biphenyl]-4-yl)-9H-carbazole
• 4-Bromo-4'-(carbazol-9-yl)biphenyl
• 9-(4'-Bromo-1,1'-biphenyl-4-yl)-9H-carbazole
• 9-(4'-Bromo-4-Biphenylyl)Carbazole

• MDL： MFCD27644692
• Inchi： 1S/C24H16BrN/c25-19-13-9-17(10-14-19)18-11-15-20(16-12-18)26-23-7-3-1-5-21(23)22-6-2-4-8-24(22)26/h1-16H
• InChI Key： OGENPBMBOLTWLZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1)N1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.8E-6 g/L) (25 ºC),

9-(4'-Bromo-4-Biphenylyl)Carbazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 9-(4'-Bromo-4-Biphenylyl)Carbazole

Introduction to 9-(4'-Bromo-4-Biphenylyl)Carbazole (CAS No. 212385-73-4)

9-(4'-Bromo-4-Biphenylyl)Carbazole, identified by its CAS number 212385-73-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound's structure consists of a carbazole core linked to a biphenyl moiety, with a bromine substituent at the para position of the biphenyl ring, making it a versatile intermediate for synthetic chemistry.

The molecular framework of 9-(4'-Bromo-4-Biphenylyl)Carbazole contributes to its remarkable chemical behavior. The presence of both carbazole and biphenyl units imparts distinct electronic and steric properties, which are highly valuable in designing novel materials and bioactive molecules. Carbazole derivatives are well-documented for their biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The bromine substituent further enhances the compound's utility as a synthetic precursor, enabling further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, 9-(4'-Bromo-4-Biphenylyl)Carbazole has been extensively studied for its potential in pharmaceutical applications. Researchers have explored its role as a building block in the synthesis of more complex drug molecules. For instance, its incorporation into kinase inhibitors has shown promise in preclinical studies, targeting various forms of cancer by inhibiting aberrant signaling pathways. The biphenyl ring's rigidity and the carbazole's electron-rich nature make it an ideal candidate for designing molecules with high binding affinity to biological targets.

The compound's electronic properties also make it suitable for applications in materials science. Organic semiconductors, which are crucial for flexible electronics and optoelectronic devices, often benefit from the presence of conjugated aromatic systems. 9-(4'-Bromo-4-Biphenylyl)Carbazole exhibits excellent charge transport capabilities, making it a potential candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Its stability under various environmental conditions further enhances its appeal for industrial applications.

Recent advancements in computational chemistry have also highlighted the importance of 9-(4'-Bromo-4-Biphenylyl)Carbazole in drug discovery. Molecular modeling studies have revealed that this compound can effectively interact with specific amino acid residues in protein targets, suggesting its potential as a scaffold for developing new therapeutic agents. The bromine atom's reactivity allows for precise tuning of the molecule's pharmacophore, enabling researchers to optimize its binding properties.

The synthesis of 9-(4'-Bromo-4-Biphenylyl)Carbazole involves multi-step organic reactions that highlight the compound's synthetic versatility. Starting from commercially available precursors such as 4-bromobiphenyl and 2-bromocarbazole, palladium-catalyzed cross-coupling reactions can be employed to construct the desired framework. These reactions are highly efficient and scalable, making them suitable for industrial production. Additionally, the compound's stability under storage conditions ensures that it remains viable for long-term research projects.

The biological activity of 9-(4'-Bromo-4-Biphenylyl)Carbazole has been further explored through various in vitro assays. Studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. Moreover, its antioxidant properties have been attributed to its ability to scavenge reactive oxygen species, thereby protecting cells from oxidative damage. These findings underscore the compound's potential as a lead molecule for developing novel therapeutics.

In conclusion, 9-(4'-Bromo-4-Biphenylyl)Carbazole (CAS No. 212385-73-4) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features and functional properties make it a valuable tool for researchers seeking to develop new drugs and advanced materials. As scientific understanding continues to evolve, the applications of this compound are expected to expand, further solidifying its importance in modern chemistry.